2,2-bis(4-fluorophenyl)-2-hydroxy-N-(2-phenoxyethyl)acetamide

• IUPAC Name: 2,2-bis(4-fluorophenyl)-2-hydroxy-N-(2-phenoxyethyl)acetamide
• InChI: InChI=1S/C22H19F2NO3/c23-18-10-6-16(7-11-18)22(27,17-8-12-19(24)13-9-17)21(26)25-14-15-28-20-4-2-1-3-5-20/h1-13,27H,14-15H2,(H,25,26)
• InChI Key: XGBFXJNSGFPCNK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCCNC(=O)C(C2=CC=C(C=C2)F)(C3=CC=C(C=C3)F)O
• Molecular Formula: C22H19F2NO3
• Molecular Weight: 383.4 g/mol

Description

2,2-bis(4-fluorophenyl)-2-hydroxy-N-(2-phenoxyethyl)acetamide, also known as fluoroacetamide, is a chemical compound that has been widely studied for its potential use in scientific research applications. This compound has shown promise in its ability to affect biochemical and physiological processes in various organisms, making it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The mechanism of action for 2,2-bis(4-fluorophenyl)-2-hydroxy-N-(2-phenoxyethyl)acetamide involves its ability to bind to specific receptors and enzymes in the body. This compound has been found to interact with a variety of proteins, including G protein-coupled receptors, ion channels, and enzymes such as acetylcholinesterase. By modulating the activity of these proteins, 2,2-bis(4-fluorophenyl)-2-hydroxy-N-(2-phenoxyethyl)acetamideide can affect a wide range of physiological processes.
Biochemical and Physiological Effects:
2,2-bis(4-fluorophenyl)-2-hydroxy-N-(2-phenoxyethyl)acetamide has been shown to have a number of biochemical and physiological effects in various organisms. For example, this compound has been found to inhibit the activity of acetylcholinesterase, an enzyme that plays a key role in the transmission of nerve impulses. This inhibition can lead to a range of effects, including muscle weakness, respiratory failure, and even death in some cases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 2,2-bis(4-fluorophenyl)-2-hydroxy-N-(2-phenoxyethyl)acetamide in lab experiments is its ability to selectively target specific proteins and biochemical pathways. This compound can be used to investigate the role of these pathways in various physiological processes, providing valuable insights into the underlying mechanisms of disease and other conditions.
However, there are also some limitations to the use of 2,2-bis(4-fluorophenyl)-2-hydroxy-N-(2-phenoxyethyl)acetamideide in lab experiments. For example, this compound can be toxic at high doses, making it difficult to use in certain types of experiments. Additionally, its effects can be difficult to predict, as they may vary depending on the specific organism or system being studied.

Future Directions

There are a number of potential future directions for research involving 2,2-bis(4-fluorophenyl)-2-hydroxy-N-(2-phenoxyethyl)acetamide. One area of focus is the development of new compounds based on this chemical structure, with the goal of improving its selectivity and reducing its toxicity. Additionally, researchers are investigating the potential use of 2,2-bis(4-fluorophenyl)-2-hydroxy-N-(2-phenoxyethyl)acetamideide in the treatment of a variety of diseases, including Alzheimer's disease, Parkinson's disease, and certain types of cancer. Finally, there is ongoing research into the mechanisms behind the compound's effects, with the goal of developing a deeper understanding of its potential uses and limitations.

Scientific Research Applications

2,2-bis(4-fluorophenyl)-2-hydroxy-N-(2-phenoxyethyl)acetamide has been found to have a number of potential applications in scientific research. One of its primary uses is as a tool for studying the role of specific biochemical pathways in various organisms. This compound has been shown to affect the activity of certain enzymes and receptors, making it useful for investigating the mechanisms behind a wide range of physiological processes.